Cas no 895456-06-1 (N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide)

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide structure
895456-06-1 structure
Product Name:N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide
CAS No:895456-06-1
MF:C20H18N2O3S2
MW:398.498522281647
CID:6246677
PubChem ID:7544987
Update Time:2024-01-05

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide
    • N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
    • Z28671756
    • N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfanyl]acetamide
    • AKOS024657935
    • F2537-0084
    • 895456-06-1
    • N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide
    • Inchi: 1S/C20H18N2O3S2/c1-13-2-5-15(6-3-13)26-12-19(23)22-20-21-16(11-27-20)14-4-7-17-18(10-14)25-9-8-24-17/h2-7,10-11H,8-9,12H2,1H3,(H,21,22,23)
    • InChI Key: LOJKUTWTAUPHCH-UHFFFAOYSA-N
    • SMILES: S1C(NC(CSC2C=CC(C)=CC=2)=O)=NC(=C1)C1C=CC2=C(C=1)OCCO2

Computed Properties

  • Exact Mass: 398.07588479g/mol
  • Monoisotopic Mass: 398.07588479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 114Ų

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide Pricemore >>

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